1-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxypropyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(3-methoxypropyl)quinazoline-2,4-dione
• InChI: InChI=1S/C23H24N4O5/c1-3-31-17-9-6-8-16(14-17)21-24-20(32-25-21)15-27-19-11-5-4-10-18(19)22(28)26(23(27)29)12-7-13-30-2/h4-6,8-11,14H,3,7,12-13,15H2,1-2H3
• InChI Key: CRMRXYPTXLXFPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CCCOC
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol

Description

1-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxypropyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Quinazolinedione derivatives, including the one mentioned, have been synthesized and characterized for their structural and functional properties. The synthesis process often involves the reaction of specific precursors to form quinazolinedione compounds, highlighting the importance of understanding the structural framework for potential applications in medicinal chemistry. For instance, studies have synthesized quinazolinedione derivatives to explore their wide array of pharmacological properties, providing foundational knowledge for further application in drug discovery and development (Rivero, Espinoza, & Somanathan, 2004).

Herbicidal Activity

The exploration of quinazoline-2,4-dione derivatives as potential herbicides has been a significant area of research. These compounds have been investigated for their ability to inhibit 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in the biosynthetic pathway of plastoquinone and vitamin E, which are crucial for plant growth. Research into novel triketone herbicides with broad-spectrum weed control and excellent crop selectivity has shown that quinazoline-2,4-dione derivatives exhibit promising herbicidal activity against both broadleaf and monocotyledonous weeds (Wang et al., 2014).

Potential for Chemotherapeutic Applications

Quinazolinediones have also been synthesized and evaluated for their antitumor activity, demonstrating the potential chemotherapeutic applications of these compounds. For instance, specific analogs have been tested against a panel of cell lines in vitro, revealing potent antitumor properties. This research indicates the significance of quinazolinedione derivatives in developing new chemotherapeutic agents (Maftei et al., 2013).